Cas no 791616-58-5 ((R)-3,3'-Bis[4-(trifluoromethyl)phenyl]-[1,1'-binaphthalene]-2,2'-diol)

• Product Name: (R)-3,3'-Bis[4-(trifluoromethyl)phenyl]-[1,1'-binaphthalene]-2,2'-diol
• CAS No: 791616-58-5
• MF: C₃₄H₂₀F₆O₂
• MW: 574.511830329895
• CID: 2952125
• PubChem ID: 102361492
• Update Time: 2024-10-27

(R)-3,3'-Bis[4-(trifluoromethyl)phenyl]-[1,1'-binaphthalene]-2,2'-diol Chemical and Physical Properties

Names and Identifiers

• (R)-3,3'-二[4-(三氟甲基)苯基]-1,1'-联萘酚
• (R)-3,3'-Bis[4-(trifluoromethyl)phenyl]-[1,1'-binaphthalene]-2,2'-diol
• (S)-3,3'-Bis[4-(trifluoromethyl)phenyl]-[1,1'-binaphthalene]-2,2'-diol
• R-3,3'-bis[4-(trifluoroMethyl)phenyl]-[1,1'-Binaphthalene]-2,2'-diol
• J3.661.299A
• D74647
• D75041
• 3,3'-Bis[4-(trifluoromethyl)phenyl]-1,1'-bi(2-naphthol)
• (aR)-3,3'-Bis[4-(trifluoromethyl)phenyl]-1,1'-binaphthalene-2,2'-diol
• 3,3'-Bis[4-(trifluoromethyl)phenyl]-[1,1'-binaphthalene]-2,2'-diol
• 1-[2-hydroxy-3-[4-(trifluoromethyl)phenyl]napht
• (1R)-3,3′-Bis[4-(trifluoromethyl)phenyl][1,1′-binaphthalene]-2,2′-diol (ACI)
• CS-0379185
• MPPKNZDKYNMNQP-UHFFFAOYSA-N
• 1-[2-hydroxy-3-[4-(trifluoromethyl)phenyl]-1-naphthyl]-3-[4-(trifluoromethyl)phenyl]naphthalen-2-ol
• 791616-58-5
• MFCD30541643
• AKOS030528897
• CS-0091139
• BS-51484
• 1-[2-hydroxy-3-[4-(trifluoromethyl)phenyl]naphthalen-1-yl]-3-[4-(trifluoromethyl)phenyl]naphthalen-2-ol
• S-3,3'-bis[4-(trifluoroMethyl)phenyl]-[1,1'-Binaphthalene]-2,2'-diol
• 1621066-21-4
• 3,3'-Bis(4-(trifluoromethyl)phenyl)-[1,1'-binaphthalene]-2,2'-diol
• 2031124-65-7
• CS-0087220
• (1R)-3,3?-Bis[4-(trifluoromethyl)phenyl][1,1?-binaphthalene]-2,2?-diol

• Inchi： 1S/C34H20F6O2/c35-33(36,37)23-13-9-19(10-14-23)27-17-21-5-1-3-7-25(21)29(31(27)41)30-26-8-4-2-6-22(26)18-28(32(30)42)20-11-15-24(16-12-20)34(38,39)40/h1-18,41-42H
• InChI Key： MPPKNZDKYNMNQP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CC2C=CC=CC=2C(=C1O)C1=C(C(C2C=CC(C(F)(F)F)=CC=2)=CC2C=CC=CC1=2)O)(F)F

Computed Properties

• Exact Mass: 574.13674885g/mol
• Monoisotopic Mass: 574.13674885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 3
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 40.5